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Compound of Interest

Compound Name: N-Boc-2-piperidinecarboxylic acid

An In-depth Technical Guide to N-Boc-2-piperidinecarboxylic Acid

Introduction

N-Boc-2-piperidinecarboxylic acid, a derivative of the cyclic amino acid pipecolic acid, is a
pivotal building block in the synthesis of fine chemicals and active pharmaceutical ingredients
(APIs).[1] The presence of the tert-butoxycarbonyl (Boc) protecting group on the piperidine
nitrogen allows for precise chemical modifications at the carboxylic acid functionality.[1] This
guide provides a comprehensive overview of its chemical properties, synthesis, and reactivity
for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

N-Boc-2-piperidinecarboxylic acid is a white to light yellow crystalline powder.[2] It is soluble
in methanol and dimethylformamide.[2][3] The compound is stable under recommended
storage conditions, which involve keeping it in a dark, dry, and sealed container at room
temperature.[3]

Table 1: Physical and Chemical Properties of N-Boc-2-piperidinecarboxylic Acid
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Property

Value

References

CAS Number

98303-20-9 (for the racemate)

[4]

28697-17-8 (for the R-

enantiomer)

[2]5](6]

26250-84-0 (for the S-

. [718]
enantiomer)
Molecular Formula C11H19NO4
Molecular Weight 229.27 g/mol [3][5]
) ) 130-133 °C (lit.) for the
Melting Point [3]
racemate
116-119 °C (lit.) for the (R)- 2]

enantiomer

Boiling Point 353.2 £ 35.0 °C (Predicted) [3]

Density 1.164 + 0.06 g/cm? (Predicted) [3]
White to light yellow crystalline

Appearance [2]
powder

Solubility Soluble in Methanol [3]
Keep in a dark place, sealed in

Storage [3]

dry, Room Temperature

Optical Activity ([a]23/D)

+63.5 £ 3° (c = 1 in acetic acid)

for the (R)-enantiomer

[6]

Chemical Structure and Reactivity

The key structural feature of N-Boc-2-piperidinecarboxylic acid is the Boc group attached to

the nitrogen of the piperidine ring. This group is an effective shield, preventing the nitrogen

from participating in unwanted side reactions, particularly when targeting the carboxylic acid

group for transformations.[1] This allows for controlled and selective reactions, a fundamental

requirement in multi-step organic synthesis.[1]
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The Boc group can be readily removed under mild acidic conditions, typically using
trifluoroacetic acid (TFA), to yield the free amine for subsequent coupling or derivatization
reactions.[1] The compound is generally stable but should be kept away from strong oxidizing
agents and strong acids.[9]

N-Boc-2-piperidinecarboxylic Acid Structure
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Caption: Chemical structure of N-Boc-2-piperidinecarboxylic acid.

Experimental Protocols
Synthesis of (R)-1-(tert-butoxycarbonyl)piperidine-2-
carboxylic acid

A general procedure for the synthesis involves the reaction of D-(+)-2-piperidinic acid with di-
tert-butyl dicarbonate.[2]

Materials:

e D-(+)-2-piperidinic acid (8.0 g, 0.062 mol)
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o Di-tert-butyl dicarbonate (14.8 g, 0.068 mol)

e Sodium bicarbonate (26.04 g, 0.310 mol)

e Methanol (400 mL)

e Water

o Ether

o Saturated potassium bisulfate solution

e Dichloromethane

e Saturated saline solution

e Anhydrous sodium sulfate

« Silica gel for column chromatography

o Petroleum ether, ethyl acetate, acetic acid (for elution)

Procedure:

e To a 1000 mL round-bottomed flask, add D-(+)-2-piperidinic acid, di-tert-butyl dicarbonate,
sodium bicarbonate, and methanol.[2]

 Stir the mixture at room temperature for 24 hours.[2]

* Remove the methanol by distillation under reduced pressure.[2]

e Dissolve the residue in water and wash three times with ether.[2]

o Adjust the pH of the aqueous phase to 2 with a saturated potassium bisulfate solution.[2]

o Extract the aqueous phase three times with dichloromethane.[2]

o Combine the organic phases, wash three times with saturated saline, and dry over
anhydrous sodium sulfate.[2]
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o Concentrate the organic phase and purify the crude product by silica gel column
chromatography using a mixture of petroleum ether, ethyl acetate, and acetic acid as the
eluent. This yields the final product as a white solid.[2]

Start: D-(+)-2-piperidinic acid

End: (R)-N-Boc-2-piperidinecarboxylic acid

Click to download full resolution via product page

Caption: General workflow for the synthesis of N-Boc-2-piperidinecarboxylic acid.

Spectroscopic Data

1H-NMR (400 MHz, DMSO):

5 12.71 (1H, s)

5 4.61 (1H, d, J = 28.8 Hz)

5 3.82 (1H, d, J = 12 Hz)

5 2.93 (1H, m)

5 2.06 (1H, s)
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e 31.62(3H, m)

e 01.39 (11H, m)[2]

13C-NMR: Carboxyl carbon atoms typically absorb in the range of 165 to 185 &.[10]
Mass Spectrometry (EI-MS):

e m/z: 229.1 [M]+[2]

Infrared (IR) Spectroscopy:

o O-H stretch: A very broad absorption is expected in the range of 2500-3300 cm~1.[10]
e C=0 stretch: An absorption is expected between 1710 and 1760 cm~1.[10]

Applications in Synthesis

N-Boc-2-piperidinecarboxylic acid is a valuable intermediate for the synthesis of
pharmaceuticals, agrochemicals, and dyes.[2] It is particularly useful in peptide synthesis,
where the piperidine ring can introduce conformational constraints that may enhance biological
activity or stability.[1] The Boc group allows for its use in solid-phase peptide synthesis.[2]

The general utility of this compound lies in the deprotection of the Boc group to reveal a
secondary amine, which can then undergo further reactions such as amide bond formation.
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Caption: Deprotection of N-Boc-2-piperidinecarboxylic acid to reveal the reactive amine.

Safety Information

N-Boc-2-piperidinecarboxylic acid is classified as an irritant. It may cause skin irritation
(H315), serious eye irritation (H319), and respiratory irritation (H335).[6] Appropriate personal
protective equipment, including gloves, eye shields, and a dust mask (type N95 or equivalent),
should be used when handling this compound.[6] It is a combustible solid.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.

Contact
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